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Compound of Interest

Compound Name: Magnesium Silicate

Cat. No.: B1143448

This in-depth technical guide provides a comprehensive overview of the chemical formulas,
properties, and applications of magnesium silicate. It is intended for researchers, scientists,
and drug development professionals.

Introduction to Magnesium Silicate

Magnesium silicate is an inorganic compound consisting of magnesium, silicon, and oxygen.
[1] It can be found naturally in minerals like talc and serpentine, or it can be produced
synthetically.[1] Synthetic magnesium silicates are white, odorless, fine powders created
through a precipitation reaction between a water-soluble sodium silicate and a water-soluble
magnesium salt.[2] This versatile compound is known for its high adsorption capacity, chemical
inertness, and thermal stability, making it valuable in pharmaceuticals, cosmetics, and as a
food additive.[1]

Chemical Formula and Stoichiometry

The chemical formula for magnesium silicate can vary depending on the specific form. The
general molecular formula is often written as MgO:XSiOz2, where X represents the average
mole ratio of silicon dioxide (SiO2) to magnesium oxide (MgO).[2] The compound is also
hydrated, and its formula may be written as MgO:XSiO2¢Hz0 to indicate the water of hydration.

[2]

Different forms of magnesium silicate are characterized by their specific chemical formulas
and compositions:
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Name Chemical Formula Molar Mass (g/mol)  Key Characteristics

) A synthetic form of
Magnesium . . .
MgSiOs 100.39 magnesium silicate.[1]

[3]

Metasilicate

Commonly used as an
antacid.[4][5] Contains
Magnesium Trisilicate Mg2SizOs 260.86 at least 20%
magnesium oxide and
45% silicon dioxide.[5]

A naturally occurring
mineral, it is the
magnesium-rich end-
member of the olivine
Forsterite Mg2SiOa 140.69 solid-solution series.
Can be synthesized
for various
applications, including

biomaterials.[6]

A naturally occurring
Mg3SiaO10(OH)2 258.75[7] mineral known for its
softness.[1][7]

Talc (Hydrated

Magnesium Silicate)

Specified mole ratio
Food Grade Synthetic ] for use as a food
) o 2Mg0:5Si02 N/A N
Magnesium Silicate additive, such as an

anti-caking agent.[2]

Physicochemical Properties

Magnesium silicate's properties can differ based on its form (natural mineral vs. synthetic
amorphous powder). Synthetic versions are typically amorphous, unlike their crystalline natural
counterparts, and are insoluble in water and alcohol.[2]
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Property Value Form/Conditions

White to off-white powder or
Appearance ] General
granular solid.[1][7]

Odor Odorless.[1][2] General

pH 9.5-10.5 1% aqueous solution.[1]

Bulk Density 0.3-0.8 g/cm3 Synthetic.[1]

Density 2.75 g/lcm3 Talc.[7]

Melting Point 1500 °C Talc.[7]

Thermal Stability Up to 900°C Synthetic.[1]

Surface Area (BET) <100 to several hundred m3/g Synthetic, porous particles.[2]

- Insoluble in water and alcohol.
Solubility General

[1](21[7]

Applications in Research and Drug Development

Magnesium silicate's unique properties lend it to a variety of applications in scientific research
and the pharmaceutical industry.

e Pharmaceuticals: It is widely used as an excipient in tablet manufacturing.[7] Its most notable
application is as an antacid to neutralize stomach acid in the treatment of heartburn,
indigestion, and peptic ulcers.[4][5]

e Food Industry: The U.S. Food Chemicals Codex recognizes synthetic magnesium silicate
as a safe anti-caking agent in powdered foods.[2][3] It is also used as a filter aid to adsorb
impurities from used frying oils.[2]

o Cosmetics: In its natural form as talc, it is a common ingredient in cosmetics and personal
care products.[7]

« Industrial Applications: It serves as a filler in plastics and rubber, an industrial lubricant, and a
purifying adsorbent for oils and resins.[2][7]
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Experimental Protocols

Synthesis of Amorphous Magnesium Silicate by
Precipitation

This protocol describes a common method for synthesizing amorphous magnesium silicate.

[2][8]

Methodology:

Prepare separate aqueous solutions of a water-soluble magnesium salt (e.g., magnesium
sulfate, MgSQOa4) and a water-soluble sodium silicate (e.g., sodium metasilicate, NazSiOs).

o Combine the two solutions under controlled conditions of temperature and stirring. The
reaction will precipitate amorphous magnesium silicate.

e The composition of the precipitate is dependent on the ratio of the reactants.[2]
« Filter the resulting suspension to separate the magnesium silicate precipitate.
e Wash the precipitate with deionized water to remove soluble byproducts.

o Dry the washed precipitate in an oven to obtain a fine, white powder.

Synthesis of Nanocrystalline Forsterite (Mg2SiOa)

This protocol outlines the synthesis of forsterite nanopowder via a precipitation method,
suitable for biomaterial applications.[6]

Methodology:

Dissolve magnesium nitrate hexahydrate (Mg(NOs)2:6H20) in distilled water.

Add tetraethyl orthosilicate (TEOS) to the solution. The molar ratio of magnesium nitrate to
TEOS should be 2:1 to achieve the forsterite stoichiometry.[6]

Adjust the pH of the solution using a pH regulator like sodium hydroxide.

A gel will form, which is then dried in an oven to remove the liquid.
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e Grind the dried gel into a fine powder.

o Calcine the powder at a high temperature (e.g., 800°C - 900°C) to induce crystallization of
the forsterite phase.[6][9]

Characterization Techniques

» X-ray Diffraction (XRD): Used to determine the crystalline structure of the material. For
example, to confirm the formation of the forsterite phase and identify any secondary phases
like periclase (MgO).[6]

o Fourier-Transform Infrared Spectroscopy (FTIR): To identify chemical bonds and functional
groups present in the synthesized material.[10]

e Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To
observe the morphology, particle size, and microstructure of the magnesium silicate
powders.[8][10]

o Brunauer-Emmett-Teller (BET) Analysis: To measure the specific surface area of the
material, which is crucial for applications involving adsorption.[2][8]

Visualizations
Experimental Workflow for Forsterite Synthesis
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Caption: Workflow for the synthesis and characterization of forsterite.
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Mechanism of Action for Magnesium Trisilicate as an
Antacid
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Click to download full resolution via product page
Caption: Dual-action mechanism of magnesium trisilicate as an antacid.

Magnesium trisilicate acts as an antacid through a dual mechanism.[11] When ingested, it
reacts with and neutralizes stomach acid (hydrochloric acid), leading to an increase in gastric
pH and providing relief from symptoms of hyperacidity.[4][12][13] Simultaneously, the reaction
forms a gelatinous silicon dioxide which coats the stomach lining, offering a protective barrier
against further acid irritation.[4][5][11][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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